Cas no 2805-15-4 (Ethanol,2,2,2-trifluoro-, 1-(dihydrogen phosphate))

Ethanol,2,2,2-trifluoro-, 1-(dihydrogen phosphate) structure
2805-15-4 structure
Product Name:Ethanol,2,2,2-trifluoro-, 1-(dihydrogen phosphate)
CAS No:2805-15-4
MF:C2H4F3O4P
MW:180.019732475281
CID:263858
PubChem ID:151044
Update Time:2025-04-19

Ethanol,2,2,2-trifluoro-, 1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2,2,2-trifluoro-, 1-(dihydrogen phosphate)
    • Ethanol, 2,2,2-trifluoro-, dihydrogen phosphate
    • 2,2,2-trifluoroethyl dihydrogen phosphate
    • 2805-15-4
    • 2,2,2-Trifluoroethyl phosphate
    • MFCD30719584
    • SY299052
    • DTXSID90182329
    • SCHEMBL1978140
    • Inchi: 1S/C2H4F3O4P/c3-2(4,5)1-9-10(6,7)8/h1H2,(H2,6,7,8)
    • InChI Key: DRVMZMGCPWFDBI-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)OCC(F)(F)F

Computed Properties

  • Exact Mass: 179.97992
  • Monoisotopic Mass: 179.97993009g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76

Ethanol,2,2,2-trifluoro-, 1-(dihydrogen phosphate) Related Literature

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